5-{[4-(2,5-dioxo-1-pyrrolidinyl)benzoyl]amino}isophthalic acid

• IUPAC Name: 5-[[4-(2,5-dioxopyrrolidin-1-yl)benzoyl]amino]benzene-1,3-dicarboxylic acid
• InChI: InChI=1S/C19H14N2O7/c22-15-5-6-16(23)21(15)14-3-1-10(2-4-14)17(24)20-13-8-11(18(25)26)7-12(9-13)19(27)28/h1-4,7-9H,5-6H2,(H,20,24)(H,25,26)(H,27,28)
• InChI Key: SMZBVYYWXSTPFA-UHFFFAOYSA-N
• Canonical SMILES: C1CC(=O)N(C1=O)C2=CC=C(C=C2)C(=O)NC3=CC(=CC(=C3)C(=O)O)C(=O)O
• Molecular Formula: C19H14N2O7
• Molecular Weight: 382.3 g/mol

Description

5-{[4-(2,5-dioxo-1-pyrrolidinyl)benzoyl]amino}isophthalic acid, also known as DPIA, is a synthetic compound that has been widely used in scientific research due to its unique properties. DPIA is a potent inhibitor of the enzyme cyclic GMP-AMP synthase (cGAS), which plays a crucial role in the innate immune response.

Mechanism of Action

5-{[4-(2,5-dioxo-1-pyrrolidinyl)benzoyl]amino}isophthalic acid inhibits the activity of cGAS by binding to the enzyme's active site. This binding prevents cGAS from catalyzing the conversion of GTP and ATP into cyclic GMP-AMP (cGAMP), which is a critical step in the activation of the cGAS-STING pathway. As a result, the downstream signaling cascade is inhibited, and the innate immune response is suppressed.
Biochemical and Physiological Effects
5-{[4-(2,5-dioxo-1-pyrrolidinyl)benzoyl]amino}isophthalic acid has been shown to have a variety of biochemical and physiological effects. In addition to its inhibitory effect on the cGAS-STING pathway, 5-{[4-(2,5-dioxo-1-pyrrolidinyl)benzoyl]amino}isophthalic acid has been shown to induce cell death in cancer cells, inhibit the proliferation of T cells, and reduce the production of pro-inflammatory cytokines. These effects suggest that 5-{[4-(2,5-dioxo-1-pyrrolidinyl)benzoyl]amino}isophthalic acid may have therapeutic potential in the treatment of cancer and autoimmune diseases.

Advantages and Limitations for Lab Experiments

5-{[4-(2,5-dioxo-1-pyrrolidinyl)benzoyl]amino}isophthalic acid has several advantages for lab experiments. It is a potent and specific inhibitor of cGAS, which makes it a valuable tool for studying the cGAS-STING pathway. Additionally, 5-{[4-(2,5-dioxo-1-pyrrolidinyl)benzoyl]amino}isophthalic acid is relatively easy to synthesize and purify, which makes it accessible to researchers. However, 5-{[4-(2,5-dioxo-1-pyrrolidinyl)benzoyl]amino}isophthalic acid also has some limitations. It can be toxic to cells at high concentrations, which can limit its use in certain experiments. Additionally, 5-{[4-(2,5-dioxo-1-pyrrolidinyl)benzoyl]amino}isophthalic acid's inhibitory effect on the cGAS-STING pathway may not be relevant in all biological systems.

Future Directions

There are several future directions for research on 5-{[4-(2,5-dioxo-1-pyrrolidinyl)benzoyl]amino}isophthalic acid. One area of interest is the development of 5-{[4-(2,5-dioxo-1-pyrrolidinyl)benzoyl]amino}isophthalic acid-based therapies for cancer and autoimmune diseases. Additionally, researchers are exploring the use of 5-{[4-(2,5-dioxo-1-pyrrolidinyl)benzoyl]amino}isophthalic acid as a tool for studying the cGAS-STING pathway in various biological systems. Finally, the development of more potent and selective cGAS inhibitors, based on the structure of 5-{[4-(2,5-dioxo-1-pyrrolidinyl)benzoyl]amino}isophthalic acid, is an area of active research.
Conclusion
In conclusion, 5-{[4-(2,5-dioxo-1-pyrrolidinyl)benzoyl]amino}isophthalic acid is a synthetic compound that has been widely used in scientific research due to its unique properties. 5-{[4-(2,5-dioxo-1-pyrrolidinyl)benzoyl]amino}isophthalic acid is a potent inhibitor of the cGAS enzyme, which plays a critical role in the innate immune response. 5-{[4-(2,5-dioxo-1-pyrrolidinyl)benzoyl]amino}isophthalic acid's inhibitory effect on the cGAS-STING pathway has been used to study the role of this pathway in various diseases and has potential therapeutic applications. While 5-{[4-(2,5-dioxo-1-pyrrolidinyl)benzoyl]amino}isophthalic acid has several advantages for lab experiments, it also has some limitations. Future research on 5-{[4-(2,5-dioxo-1-pyrrolidinyl)benzoyl]amino}isophthalic acid is focused on developing new therapies and exploring the role of the cGAS-STING pathway in various biological systems.

Synthesis Methods

5-{[4-(2,5-dioxo-1-pyrrolidinyl)benzoyl]amino}isophthalic acid can be synthesized using a multi-step process. The first step involves the reaction of 4-(2,5-dioxo-1-pyrrolidinyl)benzoic acid with thionyl chloride to form the corresponding acid chloride. This is followed by the reaction of the acid chloride with 5-aminoisophthalic acid in the presence of a base such as triethylamine to yield 5-{[4-(2,5-dioxo-1-pyrrolidinyl)benzoyl]amino}isophthalic acid. The final product can be purified using column chromatography.

Scientific Research Applications

5-{[4-(2,5-dioxo-1-pyrrolidinyl)benzoyl]amino}isophthalic acid has been used in a variety of scientific research applications. One of the most important applications is in the study of the innate immune response. The cGAS-STING pathway is a critical component of the innate immune response, and 5-{[4-(2,5-dioxo-1-pyrrolidinyl)benzoyl]amino}isophthalic acid has been shown to inhibit this pathway by blocking the activity of cGAS. This inhibition has been used to study the role of the cGAS-STING pathway in various diseases, including cancer, autoimmune diseases, and viral infections.